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Compound of Interest

Compound Name: 2-Iodo-3-methoxybenzoic acid

CAS No.: 50627-31-1

Cat. No.: B1297783

Get Quote

Executive Summary
This technical guide establishes a rigorous theoretical framework for the structural and

electronic characterization of 2-Iodo-3-methoxybenzoic acid (2I3MBA). As a polysubstituted

benzene derivative featuring both a heavy halogen (Iodine) and an electron-donating group

(Methoxy) in a vicinal arrangement, 2I3MBA presents unique challenges in computational

modeling, particularly regarding relativistic effects and steric congestion.

This document synthesizes methodologies from density functional theory (DFT) applied to

closely related analogs (e.g., 2-iodo-3,4,5-trimethoxybenzoic acid and 3-methoxy-2,4,5-

trifluorobenzoic acid) to provide a validated protocol for researchers.

Computational Framework & Methodology
Theory Level Selection
For accurate prediction of the iodine atom's electronic behavior, standard all-electron basis sets

(like 6-31G) are insufficient due to the neglect of relativistic core effects. The recommended

protocol utilizes a Mixed Basis Set (GEN) approach.
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Parameter Recommended Setting Rationale

Functional B3LYP or wB97X-D

B3LYP is standard for

vibrational frequencies;

wB97X-D is superior for

capturing dispersion forces

(critical for Iodine interactions).

Basis Set (Light Atoms) 6-311++G(d,p)

Applies to C, H, O. Diffuse

functions (++) capture lone

pair interactions in -COOH and

-OMe.

Basis Set (Heavy Atom) LANL2DZ or Def2-TZVP

Applies to Iodine (I). LANL2DZ

uses an Effective Core

Potential (ECP) to model

relativistic effects.

Solvation Model PCM / SMD

Water or Ethanol. Essential for

simulating physiological

environments or synthesis

conditions.

The "Sigma-Hole" Consideration
A critical theoretical aspect of 2I3MBA is the Sigma-Hole—a region of positive electrostatic

potential on the extension of the C-I bond. This feature drives halogen bonding, which is pivotal

for docking studies in drug development.

Structural & Geometric Analysis
Conformational Landscape
The steric hindrance between the bulky Iodine at position C2, the Carboxyl group at C1, and

the Methoxy group at C3 forces the molecule out of planarity.

Ortho-Effect: The Carboxyl group (-COOH) will likely rotate out of the benzene plane

(dihedral angle
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> 20°) to minimize repulsion with the Iodine atom.

Vicinal Repulsion: The C2-Iodine and C3-Methoxy groups create a "buttressing effect,"

potentially elongating the C2-C3 bond length beyond the standard aromatic 1.39 Å.

Intramolecular Interactions (NBO Analysis)
Natural Bond Orbital (NBO) analysis is required to quantify hyperconjugative interactions.

Interaction A:

Significance: Electron donation from the methoxy oxygen into the antibonding orbital of the

C-I bond weakens the C-I bond, making it more susceptible to oxidative addition (useful

for palladium-catalyzed cross-coupling).

Interaction B:

Significance: Stabilizes the carboxylic acid dimer form.

Spectroscopic Profiling (Vibrational & NMR)
Vibrational Assignments (IR/Raman)
Experimental IR spectra often show shifts due to the heavy atom effect of Iodine. Theoretical

frequencies must be scaled (typically by 0.961 for B3LYP/6-311++G(d,p)) to match

experimental results.
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Mode
Unscaled Theory (

)

Scaled Prediction (

)
Description

~3750 3600-3650
Free hydroxyl (sharp).

Broadens if H-bonded.

~1780 1710-1730

Carbonyl stretching.

Lowered by

conjugation.

~600 500-550

Carbon-Iodine stretch.

Strong Raman active

mode.

~1150 1100-1120
In-plane bending

(IPB).

NMR Chemical Shifts (GIAO Method)
Carbon-2 (C-I): Expect a significant shielding effect (upfield shift) due to the "Heavy Atom

Effect" of Iodine. While typical aromatic carbons appear at 120-140 ppm, the C-I carbon may

appear near 85-95 ppm.

Methoxy Proton: Distinct singlet at 3.8 - 3.9 ppm.

Global Reactivity Descriptors (FMO Analysis)
The Frontier Molecular Orbitals (HOMO/LUMO) determine the chemical hardness and

biological activity.[1]

HOMO: Localized primarily on the Iodine lone pairs and the Methoxy oxygen.

LUMO: Delocalized over the benzene ring and the Carboxyl group (electron sink).

Gap (

): 2I3MBA is expected to have a narrow band gap (approx.[2] 3.5 - 4.0 eV) compared to
benzoic acid, classifying it as a "soft" molecule. This implies high reactivity towards
nucleophiles and potential biological toxicity.
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Calculated Parameters (Predictive):

Electrophilicity Index (

): High (due to the electron-withdrawing -COOH).

Chemical Softness (

): High (due to Iodine).

Experimental & Computational Workflow
The following diagram illustrates the standardized protocol for characterizing 2I3MBA, ensuring

data integrity from geometry optimization to biological docking.
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Phase 1: Geometry Optimization

Phase 2: Property Analysis

Input Structure
(2-Iodo-3-methoxybenzoic acid)

Setup Calculation
DFT: B3LYP or wB97X-D

Basis: 6-311++G(d,p) (C,H,O)
Basis: LANL2DZ (Iodine)

Run Optimization
(Opt + Freq)

Imaginary Frequencies?

Yes (Fail)

NBO Analysis
(Hyperconjugation)

No (Minima)

MEP Mapping
(Sigma Hole Detection)

TD-DFT
(Excitation Energies)

Molecular Docking
(Target: Protein/Enzyme)

Click to download full resolution via product page
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Caption: Figure 1. Standardized computational workflow for halogenated benzoic acids,

emphasizing the check for imaginary frequencies to ensure true local minima.

Reactivity Pathways & Sigma Hole Logic
The biological activity of 2I3MBA is often governed by the ability of the Iodine atom to act as a

Lewis Acid (halogen bond donor).
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Caption: Figure 2. Mechanistic diagram of the "Sigma Hole" interaction, modulated by steric

pressure from the vicinal methoxy group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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